Cas no 7506-79-8 ( )

• Product Name: &nbsp
• CAS No: 7506-79-8
• MF: C₄H₁₂O₆P₂Zn
• MW: 283.491000175476
• CID: 981197
• PubChem ID: 54608474
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• zinc,4-phosphonobutylphosphonic acid
• NSC407819
• NSC-407819
• DTXSID90714740
• zinc;4-phosphonobutylphosphonic acid
• 7506-79-8
•  

• Inchi： 1S/C4H12O6P2.Zn/c5-11(6,7)3-1-2-4-12(8,9)10;/h1-4H2,(H2,5,6,7)(H2,8,9,10);/q;+2
• InChI Key： GFPTWYMGSCEXQF-UHFFFAOYSA-N
• SMILES： [Zn+2].P(CCCCP(=O)(O)O)(=O)(O)O

Computed Properties

• Exact Mass: 218.01096
• Monoisotopic Mass: 281.940058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 190
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115

Experimental Properties

• Density: 1.641
• Boiling Point: 544.4°C at 760 mmHg
• Flash Point: 283.1°C
• Refractive Index: 1.521
• PSA: 115.06
• LogP: 0.11950